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Compound of Interest

Compound Name: Fantofarone

Cat. No.: B1672053 Get Quote

Safe Handling and Disposal of Fantofarone
IMMEDIATE SAFETY INFORMATION: Fantofarone is a potent calcium channel blocker.[1][2]

Handle with extreme caution. Exposure can have significant health effects.[3][4] In case of

exposure, seek immediate medical attention.

This document provides essential safety protocols and logistical plans for the handling and

disposal of Fantofarone, a potent pharmaceutical compound, in a research and development

setting. All personnel must be trained on these procedures before handling the compound.[3][5]

Hazard Identification and Risk Assessment
Fantofarone is a potent molecule that requires specialized handling to prevent occupational

exposure.[4][6] The primary risks associated with Fantofarone are due to its high potency and

potential for cytotoxicity. Exposure routes of concern include inhalation of airborne particles,

dermal contact, and accidental ingestion.[7]
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Parameter Value Reference

CAS Number 114432-13-2 [1][8]

Molecular Formula C31H38N2O5S [1][2]

Molar Mass 550.71 g/mol [2]

Occupational Exposure Limit

(OEL)
≤10 µg/m³ (8-hr TWA)

Solubility
DMSO: 10 mg/ml, DMF: 10

mg/ml
[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory for all procedures involving Fantofarone.[7][9] The required

level of PPE is determined by the specific handling procedure and the potential for exposure.

PPE Requirements by Task:

Task Required PPE

Low-Exposure Activities (e.g., handling sealed

containers, transport)
- Nitrile gloves (single pair) - Lab coat

High-Exposure Activities (e.g., weighing,

solution preparation, handling open powders)

- Double nitrile gloves[9] - Disposable gown[7][9]

- Eye protection (safety glasses or goggles)[9]

[10] - Surgical mask or respirator (N95)[7][9]

Spill Cleanup

- Heavy-duty gloves (e.g., neoprene, nitrile)[10] -

Disposable gown - Full-face shield or goggles[9]

- Respirator (N95 or higher)

Note: Gloves should be specifically rated for handling cytotoxic compounds.[11][12] Change

gloves immediately if contaminated.
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A systematic approach to handling Fantofarone is crucial to minimize exposure risk.

Engineering controls should be the primary method of containment.[3][6]

Experimental Workflow for Fantofarone Handling:
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Caption: Workflow for the safe handling of Fantofarone, from preparation to cleanup.
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Experimental Protocol: Preparation of a 10 mM Fantofarone Stock Solution

Preparation:

Don all required PPE for high-exposure activities.

Prepare the workspace within a certified chemical fume hood or biological safety cabinet.

Retrieve the container of Fantofarone from its secure storage location.

Weighing:

Carefully weigh the desired amount of Fantofarone powder using a calibrated analytical

balance within a containment enclosure (e.g., a glove box or ventilated balance

enclosure).

Use appropriate tools (e.g., anti-static spatulas) to minimize aerosol generation.

Solution Preparation:

Transfer the weighed Fantofarone to a suitable container (e.g., a sterile conical tube).

Add the appropriate volume of sterile DMSO to achieve a final concentration of 10 mM.

Cap the container securely and vortex until the Fantofarone is completely dissolved.

Storage and Labeling:

Label the stock solution container clearly with the compound name, concentration, solvent,

date of preparation, and appropriate hazard symbols.

Store the stock solution at the recommended temperature (typically -20°C or -80°C) in a

designated and secure location.

Cleanup:

Decontaminate all surfaces and equipment used during the procedure.

Dispose of all contaminated waste according to the disposal plan.
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Doff PPE in the correct order to prevent cross-contamination and dispose of it as

hazardous waste.

Wash hands thoroughly with soap and water.

Disposal Plan
All Fantofarone waste, including empty containers, contaminated PPE, and experimental

materials, is considered hazardous waste and must be disposed of accordingly.[13][14][15]

Solid Waste:

Collect all contaminated solid waste (e.g., gloves, gowns, pipette tips) in a designated,

leak-proof, and clearly labeled hazardous waste container.[15]

This container should be kept in a secure, secondary containment area.

Liquid Waste:

Collect all liquid waste containing Fantofarone in a designated, sealed, and shatter-proof

hazardous waste container.

Do not dispose of Fantofarone solutions down the drain.[13][14]

Final Disposal:

All hazardous waste must be disposed of through a licensed hazardous waste

management company.[15][16] Ensure compliance with all federal, state, and local

regulations.[13][17]

Hypothetical Signaling Pathway
Fantofarone is a calcium channel blocker that selectively inhibits the L-type voltage-gated

calcium channel.[1] The following diagram illustrates a hypothetical signaling pathway that

could be modulated by Fantofarone.
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Caption: Hypothetical signaling pathway showing Fantofarone's inhibitory effect on the L-type

calcium channel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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